Cas no 62217-27-0 (1,3-Benzodithiole, 2-cyclopentylidene-)

• Product name: 1,3-Benzodithiole, 2-cyclopentylidene-
• CAS No: 62217-27-0
• MF: C₁₂H₁₂S₂
• MW: 220.353680610657
• CID: 454139
• PubChem ID: 12339757

1,3-Benzodithiole, 2-cyclopentylidene- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodithiole, 2-cyclopentylidene-
• 2-cyclopentylidene-1,3-benzodithiole
• 2-Cyclopentylidene-2H-1,3-benzodithiole
• DTXSID70491820
• 62217-27-0

• Inchi： InChI=1S/C12H12S2/c1-2-6-9(5-1)12-13-10-7-3-4-8-11(10)14-12/h3-4,7-8H,1-2,5-6H2
• InChI Key： GIVGQXROOPRCEY-UHFFFAOYSA-N
• SMILES： C1CCC(=C2SC3=CC=CC=C3S2)C1

Computed Properties

• Exact Mass: 220.03816
• Monoisotopic Mass: 220.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0